Cas no 102910-27-0 (N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine N-Hydroxysuccinimide Ester)

• Product Name: N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine N-Hydroxysuccinimide Ester
• CAS No: 102910-27-0
• MF: C₃₁H₅₀N₆O₉S
• MW: 682.828506946564
• CID: 125346
• PubChem ID: 71314153
• Update Time: 2025-06-30

N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-5-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-1-oxohexyl]amino]pentyl]-,1,1-dimethylethyl ester, [3aS-[3aa,4b(R*),6aa]]- (9CI)
• N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine N-Hydroxysuccinimide Ester
• Carbamic acid,[1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-5-[[6-[[5-(hexahydro-2-oxo-1H-thien...
• Carbamic acid,[1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-5-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopen
• Carbamic acid,[1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-5-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-1-oxohexyl]amino]pentyl]-,1,1-dimethylethyl ester, [3aS-[3aa,4b(
• [3aS-[3aa,4(R*),6aa]]-1-[[(2,5-Dioxo-1-pyrrolidinyl)oxy]carbonyl]-5-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-1-oxohexyl]amino]pentyl]-carbamic acid 1,1-Dimethylethyl Ester
• [3aS-[3aα,4β(R*),6aα]]-1-[[(2,5-Dioxo-1-pyrrolidinyl)oxy]carbonyl]- 5-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]iMidazol-4-yl)-1-oxopentyl]aMino]-1-oxohexyl]aMino]pentyl]-carbaMic
• DTXSID501098255
• Carbamic acid, [1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-5-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-1-oxohexyl]amino]pentyl]-, 1,1-dimethylethyl ester, [3aS-[3aalpha,4beta(R*),6aalpha]]-
• 102910-27-0
• J-000831
• AKOS030240990
• (2,5-dioxopyrrolidin-1-yl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-[6-[5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]hexanoate

• Inchi： 1S/C31H50N6O9S/c1-31(2,3)45-30(44)35-20(28(42)46-37-25(40)15-16-26(37)41)11-8-10-18-33-23(38)13-5-4-9-17-32-24(39)14-7-6-12-22-27-21(19-47-22)34-29(43)36-27/h20-22,27H,4-19H2,1-3H3,(H,32,39)(H,33,38)(H,35,44)(H2,34,36,43)/t20-,21?,22-,27?/m0/s1
• InChI Key： FIYZGAUPFFOJCA-JNYNXIGOSA-N
• SMILES： S1CC2C([C@@H]1CCCCC(NCCCCCC(NCCCC[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 901.46200
• Monoisotopic Mass: 682.336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 22
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227A^2
• XLogP3: 1.2

Experimental Properties

• Refractive Index: 1.572
• PSA: 275.97000
• LogP: 7.19030